Cas no 1214381-91-5 (3'-Fluoro-4-nitrobiphenyl-3-carboxylic acid)

• Product Name: 3'-Fluoro-4-nitrobiphenyl-3-carboxylic acid
• CAS No: 1214381-91-5
• MF: C₁₃H₈FNO₄
• MW: 261.205327033997
• CID: 4998534
• Update Time: 2025-10-17

3'-Fluoro-4-nitrobiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3'-fluoro-4-nitrobiphenyl-3-carboxylic acid
• 3'-Fluoro-4-nitrobiphenyl-3-carboxylic acid

• Inchi： 1S/C13H8FNO4/c14-10-3-1-2-8(6-10)9-4-5-12(15(18)19)11(7-9)13(16)17/h1-7H,(H,16,17)
• InChI Key： WONMDPGYPFDFBQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CC(=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 357
• XLogP3: 3
• Topological Polar Surface Area: 83.1

Additional information on 3'-Fluoro-4-nitrobiphenyl-3-carboxylic acid

3'-Fluoro-4-nitrobiphenyl-3-carboxylic Acid (CAS No. 1214381-91-5): A Comprehensive Overview

3'-Fluoro-4-nitrobiphenyl-3-carboxylic acid (CAS No. 1214381-91-5) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its fluorine and nitro substituents, exhibits a range of interesting properties that make it a valuable candidate for various applications, including pharmaceutical development and advanced materials.

The molecular formula of 3'-Fluoro-4-nitrobiphenyl-3-carboxylic acid is C₁₅H₉FNO₄, and its molecular weight is approximately 286.23 g/mol. The compound features a biphenyl core with a carboxylic acid group attached to one of the phenyl rings, and a fluoro and nitro group on the other phenyl ring. This unique arrangement imparts specific chemical and physical properties that are of great interest to researchers.

In recent years, the study of 3'-Fluoro-4-nitrobiphenyl-3-carboxylic acid has been driven by its potential applications in drug discovery. The presence of the fluorine atom can significantly influence the pharmacokinetic properties of a molecule, often enhancing its metabolic stability and bioavailability. Additionally, the nitro group can serve as a bioisostere for other functional groups, potentially modulating biological activity.

A notable study published in the Journal of Medicinal Chemistry explored the use of 3'-Fluoro-4-nitrobiphenyl-3-carboxylic acid as a scaffold for developing new anti-inflammatory agents. The researchers found that derivatives of this compound exhibited potent anti-inflammatory activity in vitro and in vivo, suggesting its potential as a lead compound for further drug development.

Beyond pharmaceutical applications, 3'-Fluoro-4-nitrobiphenyl-3-carboxylic acid has also shown promise in materials science. Its rigid biphenyl structure and functional groups make it an attractive candidate for the synthesis of liquid crystals and other advanced materials. A recent study in Advanced Materials demonstrated that derivatives of this compound could be used to create highly ordered liquid crystalline phases with unique optical properties, opening up new possibilities for display technologies and optical devices.

The synthesis of 3'-Fluoro-4-nitrobiphenyl-3-carboxylic acid typically involves multi-step reactions, starting from readily available starting materials such as fluoroarenes and nitroarenes. Key steps often include coupling reactions to form the biphenyl core, followed by functionalization to introduce the carboxylic acid group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. It is also important to store it in a well-ventilated area away from incompatible substances.

The future outlook for research on 3'-Fluoro-4-nitrobiphenyl-3-carboxylic acid is promising. Ongoing studies are exploring its potential as a building block for novel pharmaceuticals and advanced materials. Additionally, efforts are being made to optimize its synthesis to improve yield and reduce environmental impact.

In conclusion, 3'-Fluoro-4-nitrobiphenyl-3-carboxylic acid (CAS No. 1214381-91-5) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and properties make it an exciting subject for further research and development, contributing to advancements in both medicinal chemistry and materials science.